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Compound of Interest

Compound Name: H-Tyr-Glu-Ala-Gly-OH

CAS No.: 25585-14-2

Cat. No.: B14684761

Get Quote

The tetrapeptide H-Tyr-Glu-Ala-Gly-OH (YEAG) represents a specific challenge in peptide

characterization. While short peptides are often dismissed as "simple," their sequence

confirmation is critical in drug development to ensure safety and efficacy, particularly for

preventing immunogenicity arising from sequence variants (impurities).

For a researcher or QC scientist, the question is not just what the sequence is, but how to

prove it with regulatory-grade confidence (e.g., FDA ANDA requirements for synthetic

peptides). This guide compares the two dominant methodologies—Edman Degradation and

Tandem Mass Spectrometry (MS/MS)—and integrates Amino Acid Analysis (AAA) as a

requisite composition validator.

Target Peptide Profile:

Sequence: Tyrosine - Glutamic Acid - Alanine - Glycine

Formula: C₁₉H₂₇N₄O₇

Monoisotopic Mass: 420.17 Da
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Key Challenge: Distinguishing Isobaric residues (not applicable here, but relevant for method

choice) and ensuring N-terminal integrity.

Part 1: Methodological Landscape & Decision Matrix
Sequence confirmation is rarely achieved by a single method. The choice depends on the

specific "pain points" of the sample: purity, amount, and N-terminal status.[1]
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Figure 1: Decision matrix for selecting the appropriate sequencing workflow. For H-Tyr-Glu-
Ala-Gly-OH, a free N-terminus allows Edman, but MS/MS provides rapid confirmation.

Part 2: Deep Dive – Experimental Protocols
Method A: Edman Degradation (The N-Terminal Anchor)
Best for: Definitive proof of the N-terminal Tyrosine and sequential order without algorithmic

matching.

Mechanism: Phenylisothiocyanate (PITC) reacts with the free N-terminal amino group (Tyr)

under basic conditions to form a Ptc-derivative. Acid cleavage releases the N-terminal residue

as an ATZ-amino acid, which converts to a stable PTH-amino acid for HPLC detection.[2]

Protocol for H-Tyr-Glu-Ala-Gly-OH:
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Sample Prep: Dissolve 1 nmol of peptide in water/methanol. Load onto a PVDF membrane

or glass fiber filter treated with Biobrene to prevent sample washout.

Cycle 1 (Tyrosine):

Coupling: Add PITC + N-methylpiperidine (Base). Temp: 48°C. Time: 20 min.

Wash: Ethyl acetate/Heptane to remove excess reagents.

Cleavage: Anhydrous TFA (Trifluoroacetic acid). Releases ATZ-Tyr.

Conversion: 25% TFA in water. Converts ATZ-Tyr to PTH-Tyr.

Detection: RP-HPLC on a C18 column. Compare retention time to PTH-Tyr standard.

Cycle 2 (Glutamic Acid): Repeat cycle. Detect PTH-Glu.

Cycle 3 (Alanine): Repeat cycle. Detect PTH-Ala.

Cycle 4 (Glycine): Repeat cycle. Detect PTH-Gly.

Self-Validating Check:

Carryover: Monitor the previous residue in the current cycle (e.g., seeing trace PTH-Tyr in

Cycle 2). <10% lag is acceptable.

Yield Drop: Expect a Repetitive Yield (RY) of ~92-95%. A sharp drop indicates a problem

(e.g., washout).

Method B: ESI-MS/MS (The Structural Fingerprint)
Best for: Rapid ID, impurity profiling, and confirming the C-terminus.

Mechanism: The peptide is ionized (Electrospray Ionization) and selected by the first

quadrupole (Q1). It is fragmented by Collision-Induced Dissociation (CID) in Q2 with an inert

gas (Argon). Fragments are analyzed in Q3.

Protocol for H-Tyr-Glu-Ala-Gly-OH:
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Infusion: Dissolve peptide in 50:50 Acetonitrile:Water + 0.1% Formic Acid. Concentration: 1

µM. Direct infusion at 5 µL/min.

Precursor Selection: Scan Q1 for [M+H]⁺.

Calculated Monoisotopic Mass: 420.17 Da.

Target m/z: 421.18 (Singly charged).

Fragmentation (CID): Apply collision energy (start at 15-20 eV).

Fragment Analysis: Look for b-ions (N-terminal) and y-ions (C-terminal).

Predicted Fragmentation Spectrum (H-Tyr-Glu-Ala-Gly-OH):

b-series (N-terminal charge):

b2 (Tyr-Glu): 293.11 m/z (Strong peak expected).

b3 (Tyr-Glu-Ala): 364.15 m/z.

y-series (C-terminal charge):

y1 (Gly): 76.04 m/z.

y2 (Ala-Gly): 147.08 m/z.

y3 (Glu-Ala-Gly): 276.12 m/z.

Self-Validating Check:

Complementarity: The sum of complementary b and y ions (e.g., b2 + y2) should roughly

equate to [M+H]⁺ + 1 (accounting for mass overlap/transfer).

Immonium Ions: Look for the Tyrosine immonium ion at 136.08 m/z, confirming the presence

of Tyr.

Part 3: Visualization of Pathways
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MS/MS Fragmentation Logic
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Figure 2: Predicted Fragmentation Pathway for H-Tyr-Glu-Ala-Gly-OH in ESI-MS/MS (+

mode).

Part 4: Performance Analysis & Recommendations
Data Comparison Table
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Metric Edman Degradation ESI-MS/MS

Limit of Detection (LOD) ~1-5 pmol
~1-10 fmol (1000x more

sensitive)

Time per Analysis ~4-5 hours (for 4 cycles) ~5 minutes (including setup)

Sequence Confidence Absolute (Residue by Residue)
High (Inferred from mass

difference)

Isobaric Resolution
Excellent (Ile vs Leu

separated)
Poor (Ile/Leu = 113 Da)

Cost per Sample High (Reagents/Column life) Low (Solvents only)

Scientific Conclusion
For H-Tyr-Glu-Ala-Gly-OH, a tetrapeptide with a free N-terminus and no isobaric ambiguities

(no Leu/Ile), ESI-MS/MS is the superior routine method due to speed and sensitivity. However,

for regulatory submission (IND/ANDA), Edman Degradation is often required as the orthogonal

"identity test" to definitively prove the N-terminal Tyrosine is not blocked or modified (e.g.,

pyroglutamate formation from Gln, though not applicable here, Tyr modifications are possible).

Recommended Workflow:

Routine QC: Use ESI-MS/MS to confirm m/z 421.18 and fragment ions (293.11, 147.08).

Lot Release/Validation: Perform 5 cycles of Edman Degradation to confirm N-terminal purity

>98%.

Quantitation: Use Amino Acid Analysis (AAA) to confirm the 1:1:1:1 molar ratio of Y:E:A:G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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